Cas no 2680691-53-4 (Benzyl 3-hydroxy-3-(6-methylpyridin-3-yl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl 3-hydroxy-3-(6-methylpyridin-3-yl)pyrrolidine-1-carboxylate
• CAS No: 2680691-53-4
• MF: C₁₈H₂₀N₂O₃
• MW: 312.363004684448
• CID: 5631760
• PubChem ID: 165926898
• Update Time: 2025-06-15

Benzyl 3-hydroxy-3-(6-methylpyridin-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28292470
• benzyl 3-hydroxy-3-(6-methylpyridin-3-yl)pyrrolidine-1-carboxylate
• 2680691-53-4
• Benzyl 3-hydroxy-3-(6-methylpyridin-3-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C18H20N2O3/c1-14-7-8-16(11-19-14)18(22)9-10-20(13-18)17(21)23-12-15-5-3-2-4-6-15/h2-8,11,22H,9-10,12-13H2,1H3
• InChI Key： RSQGUFXZCFFMJN-UHFFFAOYSA-N
• SMILES： OC1(C2C=NC(C)=CC=2)CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 312.14739250g/mol
• Monoisotopic Mass: 312.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.7Ų

Additional information on Benzyl 3-hydroxy-3-(6-methylpyridin-3-yl)pyrrolidine-1-carboxylate

Research Brief on Benzyl 3-hydroxy-3-(6-methylpyridin-3-yl)pyrrolidine-1-carboxylate (CAS: 2680691-53-4): Recent Advances and Applications

Benzyl 3-hydroxy-3-(6-methylpyridin-3-yl)pyrrolidine-1-carboxylate (CAS: 2680691-53-4) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrrolidine scaffold and pyridine moiety, has shown promising potential as a key intermediate in the development of novel therapeutic agents. Recent studies have explored its applications in targeting various biological pathways, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

The synthesis of Benzyl 3-hydroxy-3-(6-methylpyridin-3-yl)pyrrolidine-1-carboxylate involves a multi-step process that includes the formation of the pyrrolidine ring, followed by functionalization with the benzyl and pyridine groups. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity and purity of the compound. Researchers have highlighted its high yield and scalability, making it a viable candidate for large-scale pharmaceutical production.

In recent preclinical studies, this compound has demonstrated notable bioactivity as a modulator of specific neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. These findings suggest its potential utility in the treatment of neuropsychiatric conditions such as depression and schizophrenia. Additionally, its anti-inflammatory properties have been investigated in vitro, with results indicating inhibition of key pro-inflammatory cytokines, paving the way for further research in autoimmune diseases.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of Benzyl 3-hydroxy-3-(6-methylpyridin-3-yl)pyrrolidine-1-carboxylate. Current research efforts are focused on enhancing its bioavailability and reducing potential off-target effects through structural modifications. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate its transition from bench to bedside.

In conclusion, Benzyl 3-hydroxy-3-(6-methylpyridin-3-yl)pyrrolidine-1-carboxylate represents a compelling area of research with broad therapeutic implications. Its dual functionality as a CNS-active and anti-inflammatory agent positions it as a versatile scaffold for future drug development. Continued exploration of its mechanistic pathways and clinical potential will be critical in unlocking its full therapeutic value.